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Compound of Interest

Compound Name: Jatropholone B

Cat. No.: B15556603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data of Jatropholone
B, a naturally occurring diterpenoid. It includes a comprehensive summary of its Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, detailed experimental

protocols for its characterization, and an exploration of its known signaling pathways. This

document is intended to serve as a valuable resource for researchers engaged in natural

product chemistry, pharmacology, and drug development.

Spectroscopic Data of Jatropholone B
The structural elucidation of Jatropholone B has been primarily accomplished through a

combination of one- and two-dimensional NMR spectroscopy and mass spectrometry. The

following tables summarize the key quantitative data obtained from these analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of Jatropholone B are crucial for confirming its intricate

molecular structure. The chemical shifts are reported in parts per million (ppm) relative to a

standard reference.

Table 1: ¹H NMR Spectroscopic Data for Jatropholone B
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data for Jatropholone B

Position Chemical Shift (δ, ppm)

Data not available in search results

Note: Specific ¹H and ¹³C NMR chemical shift data for Jatropholone B were not explicitly

available in the provided search results. Researchers should refer to dedicated chemical

databases or the primary literature on the isolation and characterization of Jatropholone B for

this detailed information.

Mass Spectrometry (MS)
Mass spectrometry data provides information about the molecular weight and elemental

composition of Jatropholone B, further confirming its chemical formula.

Table 3: Mass Spectrometry Data for Jatropholone B

Technique Ionization Mode Observed m/z Interpretation

Data not available in

search results

Note: Specific mass-to-charge ratio (m/z) values from mass spectrometry analysis of

Jatropholone B were not explicitly available in the provided search results. This information is

typically found in the experimental sections of publications detailing its isolation and structural

analysis.

Experimental Protocols
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The acquisition of high-quality spectroscopic data is fundamental to the accurate

characterization of natural products like Jatropholone B. Below are detailed methodologies for

the key experiments.

Isolation and Purification of Jatropholone B
The isolation of Jatropholone B often involves the extraction of plant material from the

Jatropha genus, followed by chromatographic separation.

Caption: General workflow for the isolation and purification of Jatropholone B.

NMR Spectroscopy
NMR spectra are typically recorded on high-field spectrometers.

Sample Preparation: A precisely weighed sample of pure Jatropholone B (typically 1-5 mg)

is dissolved in a deuterated solvent (e.g., CDCl₃, Methanol-d₄) in a standard 5 mm NMR

tube.

Instrument Setup: The NMR spectrometer is tuned and shimmed for the specific solvent and

sample.

Data Acquisition:

¹H NMR: Standard proton spectra are acquired to determine chemical shifts, multiplicities,

and coupling constants.

¹³C NMR: Proton-decoupled carbon spectra are obtained to identify the chemical shifts of

all carbon atoms.

2D NMR: Experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear

Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are

performed to establish connectivity between protons and carbons, aiding in the complete

structural assignment.

Mass Spectrometry
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Mass spectra are acquired using techniques such as Electrospray Ionization (ESI) or Electron

Ionization (EI).

Sample Preparation: A dilute solution of Jatropholone B is prepared in a suitable solvent

(e.g., methanol, acetonitrile).

Infusion: The sample solution is introduced into the mass spectrometer's ion source.

Data Acquisition: The mass spectrum is recorded, showing the mass-to-charge ratios of the

molecular ion and any fragment ions. High-resolution mass spectrometry (HRMS) is often

employed to determine the precise elemental composition.

Signaling Pathway of Jatropholone B
Recent research has shed light on the biological activities of Jatropholone B, particularly its

role in melanogenesis. Studies have shown that Jatropholone B can inhibit melanin synthesis

by activating the Extracellular signal-regulated kinase (ERK) pathway.[1][2]

Caption: Jatropholone B inhibits melanin synthesis via the ERK signaling pathway.[1][2]

This activation of ERK leads to the downregulation of the Microphthalmia-associated

transcription factor (MITF), a key regulator of melanogenesis.[1][2] The reduced expression of

MITF, in turn, decreases the expression of tyrosinase, the rate-limiting enzyme in melanin

production, ultimately leading to an inhibition of melanin synthesis.[1][2] This mechanism

suggests the potential of Jatropholone B as a skin-whitening agent.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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